Cas no 920185-20-2 (2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide
• CAS No: 920185-20-2
• MF: C₁₉H₁₈Cl₂N₂O₃S₂
• MW: 457.393820285797
• CID: 5458332
• Update Time: 2025-07-17

2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)thiophene-3-carboxamide
• 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide

• Inchi： 1S/C19H18Cl2N2O3S2/c1-2-25-11-5-6-14-15(8-11)27-19(22-14)23(10-12-4-3-7-26-12)18(24)13-9-16(20)28-17(13)21/h5-6,8-9,12H,2-4,7,10H2,1H3
• InChI Key： HDFYUXIBFRBYHM-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(N(C1=NC2=CC=C(OCC)C=C2S1)CC1CCCO1)=O

Additional information on 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide

Comprehensive Analysis of 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide (CAS No. 920185-20-2)

2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide (CAS No. 920185-20-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a benzothiazole core linked to a thiophene carboxamide moiety via an ethoxy and oxolan (tetrahydrofuran) bridge, makes it a promising candidate for diverse applications. This compound exemplifies the growing trend of heterocyclic chemistry in drug discovery, particularly in targeting enzymes and receptors with high specificity.

The synthesis of 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide involves multi-step organic reactions, including amide coupling, chlorination, and etherification. Researchers have highlighted its potential as a bioactive scaffold, with studies suggesting interactions with kinase inhibitors and G-protein-coupled receptors (GPCRs). These properties align with current industry demands for small-molecule therapeutics with improved metabolic stability and bioavailability.

In agrochemical contexts, derivatives of this compound have shown efficacy as plant growth regulators and pest control agents. The 2,5-dichlorothiophene segment contributes to its lipophilicity, enhancing membrane permeability—a critical factor in both pharmaceutical and agricultural applications. Recent patent filings indicate growing commercial interest, particularly in sustainable crop protection solutions that minimize environmental impact.

From a computational chemistry perspective, 920185-20-2 presents intriguing molecular docking characteristics. Its benzothiazole-thiophene hybrid structure allows for π-π stacking interactions with aromatic amino acids, while the oxolan group introduces conformational flexibility. These features are frequently searched in relation to AI-driven drug design and molecular modeling platforms, reflecting the compound's relevance in modern cheminformatics workflows.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with particular attention to the chlorine isotope patterns in mass spectrometry. The ethoxybenzothiazole fragment generates distinctive UV-Vis absorption around 280-320 nm, facilitating detection in complex matrices. Such analytical data is crucial for quality control in high-throughput screening environments.

Environmental fate studies of 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylthiophene-3-carboxamide reveal moderate persistence in soil systems, with hydrolysis occurring preferentially at the amide bond under alkaline conditions. This degradation profile aligns with green chemistry principles increasingly demanded by regulatory agencies. The compound's logP value (predicted ≈3.2) suggests balanced hydrophilicity-lipophilicity for biological applications.

Ongoing research explores structural analogs with modified ethoxy or oxolan groups to optimize target affinity. Such structure-activity relationship (SAR) studies frequently appear in literature searches related to fragment-based drug discovery. The original compound serves as a valuable chemical probe for investigating protein-ligand interactions in signal transduction pathways.

Industrial-scale production considerations include optimizing the benzothiazole ring closure step and minimizing regioisomer formation during chlorination. Process chemists have developed innovative catalytic methods to improve yield and purity—topics frequently queried in patent databases and process chemistry forums.

In formulation science, the compound demonstrates compatibility with common excipients like polyethylene glycol derivatives and cyclodextrins. Its thermal stability (decomposition >200°C) makes it suitable for hot-melt extrusion techniques—a trending formulation technology in pharmaceutical manufacturing.

The intellectual property landscape surrounding 920185-20-2 shows increasing activity since 2015, with claims covering crystal polymorphs and co-crystals to enhance solubility. These developments respond to market needs for improved drug delivery systems, a frequently searched topic in pharmaceutical innovation circles.